Dibutylphosphate
Dibutylphosphate
Dibutyl phosphate is a pale-amber odorless liquid. Mp: -13°C, bp: 135-138°C. Density: 1.06 g cm-3. Moderately soluble in water (18 g / L at 20°C).
Brand Name:
Vulcanchem
CAS No.:
107-66-4
VCID:
VC20871929
InChI:
InChI=1S/C8H19O4P/c1-3-5-7-11-13(9,10)12-8-6-4-2/h3-8H2,1-2H3,(H,9,10)
SMILES:
CCCCOP(=O)(O)OCCCC
Molecular Formula:
(CH3(CH2)3)2HPO4
C8H19PO4
C8H19O4P
C8H19PO4
C8H19O4P
Molecular Weight:
210.21 g/mol
Dibutylphosphate
CAS No.: 107-66-4
Cat. No.: VC20871929
Molecular Formula: (CH3(CH2)3)2HPO4
C8H19PO4
C8H19O4P
Molecular Weight: 210.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dibutyl phosphate is a pale-amber odorless liquid. Mp: -13°C, bp: 135-138°C. Density: 1.06 g cm-3. Moderately soluble in water (18 g / L at 20°C). |
|---|---|
| CAS No. | 107-66-4 |
| Molecular Formula | (CH3(CH2)3)2HPO4 C8H19PO4 C8H19O4P |
| Molecular Weight | 210.21 g/mol |
| IUPAC Name | dibutyl hydrogen phosphate |
| Standard InChI | InChI=1S/C8H19O4P/c1-3-5-7-11-13(9,10)12-8-6-4-2/h3-8H2,1-2H3,(H,9,10) |
| Standard InChI Key | JYFHYPJRHGVZDY-UHFFFAOYSA-N |
| Impurities | Tributyl phosphate (20%); Monobutyl phosphate (16%) |
| SMILES | CCCCOP(=O)(O)OCCCC |
| Canonical SMILES | CCCCOP(=O)(O)OCCCC |
| Boiling Point | 212 °F at 760 mm Hg (Decomposes) (NIOSH, 2016) 136 °C at 0.05 mm Hg 135-138 °C 212°F (decomposes) 212°F (Decomposes) |
| Colorform | Pale-amber liquid or oil |
| Flash Point | 188 °C o.c. |
| Melting Point | -13.0 °C -13 °C |
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